Cas no 930272-59-6 ((5-Methylpyrimidin-2-yl)methanamine dihydrochloride)

• Product Name: (5-Methylpyrimidin-2-yl)methanamine dihydrochloride
• CAS No: 930272-59-6
• MF: C₆H₁₁Cl₂N₃
• MW: 196.077638864517
• MDL: MFCD18252321
• CID: 1091511
• PubChem ID: 23635968
• Update Time: 2025-10-29

(5-Methylpyrimidin-2-yl)methanamine dihydrochloride Chemical and Physical Properties

Names and Identifiers

• (5-Methylpyrimidin-2-yl)methanamine dihydrochloride
• 5-methylpyrimidine-2-methylamine dihydrochloride
• C-(5-Methyl-pyrimidin-2-yl)-methylamine dihydrochloride
• 2-Aminomethyl-5-methylpyrimidine
• 8860AH
• (5-Methyl-pyrimidin-2-yl)methylamine dihydrochloride
• Z2327893645
• 2-Pyrimidinemethanamine, 5-Methyl-, Hydrochloride (1:2)
• 1-(5-METHYLPYRIMIDIN-2-YL)METHANAMINE DIHYDROCHLORIDE
• SB40017
• CS-0039119
• MFCD18252321
• EN300-255513
• (5-methylpyrimidin-2-yl)methanamine;dihydrochloride
• AS-60824
• (5-Methylpyrimidin-2-yl)methanaminedihydrochloride
• AKOS022178095
• 2-Pyrimidinemethanamine, 5-methyl-, HCl (1:2)
• 930272-59-6
• 5-Methyl-2-pyrimidinemethanamine dihydrochloride (1:2)
• SCHEMBL3269833
• DB-359103

• MDL： MFCD18252321
• Inchi： 1S/C6H9N3.2ClH/c1-5-3-8-6(2-7)9-4-5;;/h3-4H,2,7H2,1H3;2*1H
• InChI Key： XOECPKJRWKMXPH-UHFFFAOYSA-N
• SMILES： Cl.Cl.N1C=C(C)C=NC=1CN

Computed Properties

• Exact Mass: 195.0330028g/mol
• Monoisotopic Mass: 195.0330028g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 11
• Rotatable Bond Count: 1
• Complexity: 76.4
• Covalently-Bonded Unit Count: 3
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 51.8

Additional information on (5-Methylpyrimidin-2-yl)methanamine dihydrochloride

Comprehensive Overview of (5-Methylpyrimidin-2-yl)methanamine Dihydrochloride (CAS No. 930272-59-6)

(5-Methylpyrimidin-2-yl)methanamine dihydrochloride (CAS No. 930272-59-6) is a specialized organic compound that has garnered significant attention in pharmaceutical and biochemical research. This compound, characterized by its pyrimidine core structure, is widely utilized in the synthesis of bioactive molecules and drug intermediates. Its unique chemical properties, including the presence of a methyl group at the 5-position and an amine functional group, make it a versatile building block in medicinal chemistry. Researchers often explore its potential in designing kinase inhibitors and other therapeutic agents targeting metabolic pathways.

The growing interest in small-molecule drug discovery has propelled the demand for high-quality intermediates like (5-Methylpyrimidin-2-yl)methanamine dihydrochloride. Recent trends in AI-driven drug design and computational chemistry have further highlighted its relevance, as it serves as a key scaffold for virtual screening and molecular docking studies. Users frequently search for terms such as "pyrimidine derivatives in drug development" or "CAS 930272-59-6 applications," reflecting the compound's importance in modern research. Its stability under physiological conditions and compatibility with cross-coupling reactions also make it a preferred choice for synthetic chemists.

From a technical perspective, (5-Methylpyrimidin-2-yl)methanamine dihydrochloride exhibits excellent solubility in water and polar organic solvents, facilitating its use in high-throughput screening assays. The dihydrochloride salt form enhances its stability, ensuring consistent performance in bioconjugation and peptide synthesis applications. Industry professionals often inquire about its "storage conditions" and "handling protocols," emphasizing the need for proper documentation and safety data sheets (SDS) in laboratory settings. Its role in cancer research and neurodegenerative disease studies has also been a focal point in recent publications.

In the context of green chemistry, (5-Methylpyrimidin-2-yl)methanamine dihydrochloride aligns with the principles of sustainable synthesis. Researchers are increasingly exploring eco-friendly methods to produce such intermediates, reducing waste and energy consumption. Queries like "environmentally friendly pyrimidine synthesis" or "CAS 930272-59-6 green alternatives" reflect this shift in priorities. Additionally, the compound's compatibility with flow chemistry techniques has opened new avenues for scalable and efficient manufacturing processes.

The analytical characterization of (5-Methylpyrimidin-2-yl)methanamine dihydrochloride typically involves techniques such as NMR spectroscopy, mass spectrometry, and HPLC purity analysis. These methods ensure batch-to-batch consistency, a critical factor for regulatory compliance in pharmaceutical manufacturing. Frequently asked questions include "how to verify the purity of CAS 930272-59-6" and "spectral data for 5-methylpyrimidin-2-yl derivatives," underscoring the need for reliable analytical data.

Looking ahead, the applications of (5-Methylpyrimidin-2-yl)methanamine dihydrochloride are expected to expand further, particularly in precision medicine and targeted therapy. Its modular structure allows for facile modifications, enabling the development of next-generation biopharmaceuticals. As the scientific community continues to explore its potential, this compound remains a cornerstone in the toolkit of chemists and biologists alike.